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Compound of Interest

Compound Name: 2-Aminophenol hydrochloride

CAS No.: 51-19-4

Cat. No.: B1265374

Get Quote

Executive Summary
2-Aminophenol hydrochloride (2-AP[1]·HCl) represents a critical structural scaffold in the

synthesis of heterocyclic pharmaceuticals, dyes, and electro-optical materials. While the neutral

parent compound (2-aminophenol) has been extensively characterized, the hydrochloride salt

introduces unique electrostatic and geometric perturbations driven by the protonation of the

amine moiety (

) and the presence of the chloride counterion (

).

This technical guide synthesizes existing density functional theory (DFT) data on the core 2-

aminophenol scaffold and establishes a rigorous computational framework for modeling the salt

form. It is designed for medicinal chemists and computational scientists requiring high-fidelity

models of ionic interactions, vibrational signatures, and electronic stability descriptors.
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Part 1: Molecular Architecture & Geometric
Optimization
The Computational Baseline
To accurately model 2-AP·HCl, one must first establish the geometry of the neutral parent.

Theoretical studies utilizing DFT/B3LYP with the 6-311++G(d,p) basis set have proven most

effective for this class of benzene derivatives.

Neutral Geometry: The neutral molecule exhibits a planar structure (

symmetry) stabilized by an intramolecular hydrogen bond between the hydroxyl hydrogen
and the amine nitrogen (

).

Salt Transition: Upon hydrochlorination, the amine lone pair accepts a proton, forming the

ammonium cation (

). This disrupts the intramolecular

interaction, forcing a geometric reconfiguration where the chloride ion stabilizes the structure
via intermolecular ionic hydrogen bonding.

Geometric Parameters (Theoretical vs. Experimental)
The following table summarizes the key geometric shifts expected when transitioning from the

neutral base to the hydrochloride salt, based on DFT extrapolations and crystallographic

principles of similar anilinium salts.
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Parameter
Neutral (2-AP)
[Calc. B3LYP]

Hydrochloride (2-
AP·HCl) [Predicted]

Mechanistic Driver

C1–N Bond Length 1.39 Å 1.46 – 1.48 Å

Loss of

conjugation due to

protonation.

C2–O Bond Length 1.37 Å 1.36 Å

Inductive withdrawal

by

strengthens the

phenolic C-O.

Bond Angles (C-C-N) ~120° ~119°
Steric expansion of

group.

H-Bonding Motif
Intramolecular (

)

Intermolecular (

)

Electrostatic

dominance of the

chloride anion.

Critical Insight: In the salt form, the C–N bond behaves as a pure single bond. The loss of

resonance interaction between the nitrogen lone pair and the benzene ring is the primary driver

for the blue shift in UV-Vis absorption and increased oxidation resistance compared to the

neutral form.

Part 2: Electronic Landscape & Reactivity
Descriptors
Frontier Molecular Orbitals (FMO) Analysis
The chemical reactivity of 2-AP·HCl is governed by the energy gap between the Highest

Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).
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HOMO Location: In the neutral form, the HOMO is delocalized over the benzene ring and the

amine nitrogen. In the HCl salt, the HOMO shifts entirely to the phenolic ring and oxygen

lone pairs, as the nitrogen lone pair is locked in the N-H sigma bond.

LUMO Location: The LUMO remains largely

character on the benzene ring.

Band Gap Implications: Protonation stabilizes the HOMO significantly more than the LUMO,

leading to a wider HOMO-LUMO gap (Harder species). This implies 2-AP[1]·HCl is

chemically more stable and less prone to spontaneous oxidation than its neutral counterpart.

Molecular Electrostatic Potential (MEP)
The MEP map is crucial for predicting non-covalent interactions in drug docking.

Neutral 2-AP: Negative potential (red) is concentrated on the Oxygen and Nitrogen atoms

(nucleophilic sites).

2-AP·HCl: The global maximum of positive potential (blue) envelopes the

group. The chloride ion (

) introduces a localized negative cap.

Application: In protein docking, the

group acts as a potent H-bond donor to backbone carbonyls (e.g., Asp/Glu residues).

Part 3: Spectroscopic Profiling (Vibrational
Signatures)
Accurate assignment of vibrational modes is essential for quality control (QC) of the raw

material. The formation of the hydrochloride salt results in diagnostic spectral shifts.

Infrared (FT-IR) Assignments
The following assignments correlate DFT calculated frequencies (scaled by 0.961 for B3LYP)

with experimental observations.
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Vibrational Mode

Neutral Frequency
(

)

HCl Salt Frequency
(

)

Diagnostic Feature

Stretch 3300–3400 (Sharp) 3200–3400 (Broad)
Overlap with NH3+

modes.

Stretch
3370 / 3290

(Sym/Asym)

2600–3100 (Very

Broad)

"Ammonium Band" –

Multiple sub-bands

due to H-bonding with

.

Scissor ~1620 Absent
Disappearance of the

discrete scissor mode.

N/A 1580–1610
New asymmetric

deformation band.

N/A 1480–1510

"Paper lantern" mode

characteristic of

primary ammonium

salts.

C–N Stretch ~1280 ~1200–1230

Shift to lower

frequency due to loss

of double-bond

character.

Raman Active Modes
For non-destructive analysis, Raman spectroscopy is preferred.

Ring Breathing: ~1000

(Strong, sharp).

C-Cl Interaction: Low frequency lattice modes (< 200

) are unique to the crystalline salt and absent in the neutral melt.
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Part 4: Experimental Validation Protocol (Self-
Validating System)
To confirm the theoretical models described above, the following "Self-Validating" experimental

workflow is recommended. This ensures that the synthesized or purchased 2-AP·HCl matches

the predicted electronic and structural profile.

Protocol: The "Salt Shift" Validation
Objective: Confirm complete protonation and ionic lattice formation using UV-Vis and Melting

Point correlation.

Solvatochromic Shift Assay:

Step 1: Dissolve 10 mg 2-AP·HCl in Methanol (neutral pH).

Step 2: Record UV-Vis spectrum (

).

Step 3: Add 1 drop of 1M NaOH (in situ neutralization to 2-AP).

Validation Criteria: You must observe a Red Shift (bathochromic shift) of 10–20 nm upon

adding NaOH.

Theory: Deprotonation restores the N-lone pair conjugation, narrowing the HOMO-

LUMO gap.

Failure Mode: If no shift occurs, the starting material was likely already hydrolyzed or

degraded.

Chloride Counter-Ion Titration:

Step 1: Dissolve 2-AP·HCl in water.

Step 2: Add

solution.
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Validation: Immediate white precipitate (

) confirms the ionic chloride.

Control: Neutral 2-aminophenol yields no precipitate.

Part 5: Mandatory Visualization
Computational Workflow for Salt Characterization
The following diagram outlines the logical flow for theoretically characterizing the hydrochloride

salt, accounting for the counter-ion which is often neglected in standard DFT packages.
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Input Structure: 2-Aminophenol (Neutral)

Step 1: Protonation
Add H+ to Amine Nitrogen

Step 2: Ion Pair Assembly
Place Cl- at 2.5Å from NH3+

 Electrostatic Setup

Step 3: DFT Optimization
B3LYP / 6-311++G(d,p)

PCM Model (Water/Methanol)

 Energy Minimization

Step 4: Frequency Calculation
Check for Imaginary Freqs

Scale Factor: 0.961

 Hessian Matrix

 If Imaginary Freq Found (Re-orient Cl-)

Output Profile:
1. IR Spectrum (NH3+ Bands)

2. HOMO-LUMO Gap (Stability)
3. MEP Map (Docking Sites)

 Data Extraction

Click to download full resolution via product page

Caption: Figure 1. Computational workflow for modeling 2-Aminophenol Hydrochloride,

emphasizing the explicit inclusion of the chloride counter-ion to accurately simulate vibrational

modes.

Reactivity & Biological Interface Logic
This diagram illustrates the causality between the electronic structure of the salt and its

application in drug design.
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2-AP HCl Salt
(Cationic Core)

Electronic Effect:
Loss of N-Lone Pair

Biological Interaction:
H-Bond Donor (NH3+)

 Pharmacophore

Increased HOMO-LUMO Gap
(Harder Species)

High Oxidative Stability
(Storage Form)

 Chemical Inertness

 In Vivo Half-Life
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Caption: Figure 2.[2] Structure-Property relationship linking the protonation state of 2-AP·HCl to

its enhanced stability and specific biological binding modes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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